
Fumaric acid standard physical and chemical
properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fumaric acid (Standard)

Cat. No.: B1141848 Get Quote

Fumaric Acid: A Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a detailed overview of the core physical and chemical

properties of fumaric acid. The information is curated for professionals in research, scientific,

and drug development fields, with a focus on quantitative data, experimental methodologies,

and relevant biological pathways.

Physical and Chemical Properties
Fumaric acid, a naturally occurring dicarboxylic acid, plays a crucial role in cellular metabolism.

[1][2] It is the trans isomer of butenedioic acid, with its cis counterpart being maleic acid.[3] This

stereochemistry significantly influences its physical and chemical properties. It presents as a

white, odorless crystalline solid or powder with a fruit-like taste.[4][5]

Quantitative Data Summary
The following tables summarize the key physical and chemical properties of fumaric acid.

Table 1: General and Physical Properties

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 11 Tech Support

https://www.benchchem.com/product/b1141848?utm_src=pdf-interest
https://pmc.ncbi.nlm.nih.gov/articles/PMC2724664/
https://cdn.bad.org.uk/uploads/2022/06/15121458/Fumaric-acid-esters-March-2017.pdf
https://infinitalab.com/astm/melting-points-and-the-melting-range-of-organic-chemicals-astm-e324/
https://keio.elsevierpure.com/en/publications/the-emerging-role-of-fumarate-as-an-oncometabolite/
https://pubmed.ncbi.nlm.nih.gov/23747014/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1141848?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value References

Molecular Formula C₄H₄O₄

Molecular Weight 116.07 g/mol

Appearance
White, odorless crystalline

solid/powder

Melting Point
287 °C (549 °F; 560 K)

(decomposes)

Boiling Point
Sublimes at >200 °C;

decomposes at 290 °C

Density 1.635 g/cm³

Vapor Pressure 1.7 mmHg (at 165 °C)

Crystal Structure Monoclinic

Table 2: Solubility Data
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Solvent
Solubility ( g/100
mL)

Temperature (°C) References

Water 0.63 25

0.70 25

1.07 40

2.4 60

9.8 100

Ethanol (95%) 5.76 30

Acetone 1.72 29.7

Diethyl Ether 1.01 25

Chloroform 0.02 25

Benzene Insoluble -

Table 3: Acid Dissociation Constants (pKa)

Dissociation pKa Value Temperature (°C) References

pKa₁ 3.03 15

3.02 25

2.86 ± 0.04 Not Specified

pKa₂ 4.44 15

4.38 25

4.26 ± 0.04 Not Specified

Experimental Protocols
This section details the methodologies for determining the key physical and chemical

properties of fumaric acid.
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Melting Point Determination (Capillary Method)
The melting point of fumaric acid can be determined using the capillary tube method, a

standard procedure for organic compounds.

Principle: A small, finely powdered sample of the substance is packed into a thin-walled

capillary tube, which is then heated in a controlled manner. The temperatures at which the

substance begins to melt (initial melting point) and completely liquefies (final melting point) are

recorded as the melting range. A narrow melting range is indicative of high purity.

Apparatus:

Melting point apparatus (e.g., Mel-Temp or similar)

Capillary tubes (sealed at one end)

Thermometer or digital temperature probe

Mortar and pestle

Procedure:

Sample Preparation: A small amount of fumaric acid is finely powdered using a mortar and

pestle.

Capillary Tube Packing: The open end of a capillary tube is pressed into the powdered

sample. The tube is then inverted and tapped gently to pack the powder into the sealed end.

This process is repeated until a column of 2-3 mm of packed sample is obtained.

Measurement: The packed capillary tube is placed in the heating block of the melting point

apparatus. The apparatus is heated at a controlled rate.

Observation: The sample is observed through the magnifying lens. The temperature at which

the first drop of liquid appears is recorded as the initial melting point. The temperature at

which the entire sample becomes a clear liquid is recorded as the final melting point.

Heating Rate: For an unknown sample, a rapid preliminary determination can be made. For

an accurate measurement, the heating rate should be slow (1-2 °C per minute) as the
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temperature approaches the expected melting point.

Solubility Determination
The solubility of fumaric acid in a given solvent at a specific temperature can be determined by

creating a saturated solution and then quantifying the amount of dissolved solute.

Principle: A saturated solution is one in which the maximum amount of solute has been

dissolved in a solvent at a given temperature, and it is in equilibrium with undissolved solute.

The concentration of the solute in the saturated solution represents its solubility.

Apparatus:

Constant temperature bath or shaker incubator

Analytical balance

Volumetric flasks and pipettes

Filtration apparatus (e.g., syringe filter with a membrane of appropriate pore size)

Analytical instrument for quantification (e.g., HPLC-UV, pH meter for titration)

Procedure:

Preparation of Saturated Solution: An excess amount of fumaric acid is added to a known

volume of the solvent in a sealed container.

Equilibration: The mixture is agitated in a constant temperature bath for a sufficient period

(e.g., 24-48 hours) to ensure that equilibrium is reached.

Sample Withdrawal and Filtration: A sample of the supernatant is carefully withdrawn using a

pre-warmed or pre-cooled syringe (to the temperature of the bath) and immediately filtered to

remove any undissolved solid.

Quantification: A known volume of the clear, saturated filtrate is diluted appropriately. The

concentration of fumaric acid in the diluted sample is then determined using a suitable
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analytical method. For instance, if using titration, the sample would be titrated with a

standardized solution of sodium hydroxide.

Calculation: The solubility is calculated from the concentration of the diluted sample, taking

into account the dilution factor, and is typically expressed in grams per 100 mL or moles per

liter.

pKa Determination by Potentiometric Titration
The acid dissociation constants (pKa) of fumaric acid, a dicarboxylic acid, can be accurately

determined by potentiometric titration.

Principle: A solution of the acid is titrated with a strong base of known concentration. The pH of

the solution is monitored throughout the titration using a pH meter. The pKa values correspond

to the pH at the half-equivalence points, where half of the acidic protons of a particular

carboxylic acid group have been neutralized.

Apparatus:

pH meter with a combination glass electrode

Burette

Magnetic stirrer and stir bar

Beaker

Standardized 0.1 M NaOH solution

Standard pH buffers for calibration

Procedure:

Calibration: The pH meter is calibrated using standard buffer solutions (e.g., pH 4, 7, and

10).

Sample Preparation: A precisely weighed amount of fumaric acid is dissolved in a known

volume of deionized water.
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Titration: The fumaric acid solution is placed in a beaker with a magnetic stir bar. The pH

electrode is immersed in the solution, ensuring the bulb is fully covered. The solution is then

titrated with the standardized NaOH solution, added in small, precise increments from the

burette.

Data Collection: The pH of the solution is recorded after each addition of NaOH, allowing the

solution to stabilize before taking a reading. The additions should be smaller near the

equivalence points.

Data Analysis: A titration curve is generated by plotting the pH versus the volume of NaOH

added. The two equivalence points (where the slope is steepest) are identified. The pKa₁ is

the pH at the point where half of the volume of NaOH required to reach the first equivalence

point has been added. The pKa₂ is the pH at the point halfway between the first and second

equivalence points.

Signaling Pathways and Biological Relevance
Fumaric acid is not only a key metabolite but also a signaling molecule with significant

implications in both normal physiology and disease, making it a molecule of interest for drug

development.

Krebs Cycle (Citric Acid Cycle)
Fumaric acid is a central intermediate in the Krebs cycle, a series of chemical reactions used

by all aerobic organisms to release stored energy through the oxidation of acetyl-CoA derived

from carbohydrates, fats, and proteins.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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